(4-BENZHYDRYLPIPERAZINO)(3,4-DIMETHYLPHENYL)METHANONE

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(3,4-dimethylphenyl)methanone
• InChI: InChI=1S/C26H28N2O/c1-20-13-14-24(19-21(20)2)26(29)28-17-15-27(16-18-28)25(22-9-5-3-6-10-22)23-11-7-4-8-12-23/h3-14,19,25H,15-18H2,1-2H3
• InChI Key: NERCFTGVSGFCKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H28N2O
• Molecular Weight: 384.5 g/mol

Description

(4-BENZHYDRYLPIPERAZINO)(3,4-DIMETHYLPHENYL)METHANONE is a complex organic compound that features a piperazine ring substituted with a benzhydryl group and a methanone group attached to a 3,4-dimethylphenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-BENZHYDRYLPIPERAZINO)(3,4-DIMETHYLPHENYL)METHANONE typically involves the reaction of benzhydrylpiperazine with 3,4-dimethylbenzoyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid byproduct. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product isolation can enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

(4-BENZHYDRYLPIPERAZINO)(3,4-DIMETHYLPHENYL)METHANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the methanone group to an alcohol.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride or potassium carbonate.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols.

Substitution: N-alkyl or N-acyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its interactions with biological macromolecules.

Medicine: Explored for its potential as a therapeutic agent due to its structural similarity to known pharmacologically active compounds.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (4-BENZHYDRYLPIPERAZINO)(3,4-DIMETHYLPHENYL)METHANONE involves its interaction with specific molecular targets, such as enzymes or receptors. The benzhydryl group can enhance lipophilicity, facilitating membrane penetration, while the piperazine ring can interact with various binding sites. The exact pathways and targets depend on the specific application and the biological context.

Comparison with Similar Compounds

Similar Compounds

(4-Benzhydrylpiperazin-1-yl)(1,5-dimethyl-1H-pyrazol-3-yl)methanone: Similar structure with a pyrazole ring instead of a phenyl group.

(3,4-Dimethylphenyl)(4-phenyl-1-piperazinyl)methanone: Similar structure with a phenyl group instead of a benzhydryl group.

Uniqueness

(4-BENZHYDRYLPIPERAZINO)(3,4-DIMETHYLPHENYL)METHANONE is unique due to the presence of both benzhydryl and 3,4-dimethylphenyl groups, which can confer distinct physicochemical properties and biological activities compared to its analogs.